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Compound of Interest

Compound Name: Cyproterone Acetate-13C2,d3

Cat. No.: B13840035 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and

toxicological properties of Cyproterone Acetate-13C2,d3. The information is compiled from

various sources and presented in a format designed for clarity and accessibility for its intended

scientific audience.

Section 1: Chemical Identification and
Physicochemical Properties
Cyproterone Acetate-13C2,d3 is a stable isotope-labeled version of Cyproterone Acetate, a

synthetic steroidal antiandrogen and progestin. The isotopic labeling makes it a valuable tool in

various research applications, including pharmacokinetic studies and as an internal standard in

analytical methods.
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Property Value

Chemical Name

(1β,2β)-17-(Acetyloxy-13C2,d3)-6-chloro-1,2-

dihydro-3'H-cyclopropa[1][2]pregna-1,4,6-triene-

3,20-dione

Synonyms
Androcur-13C2,d3, CPA-13C2,d3, Cyprostat-

13C2,d3[3]

CAS Number
Not available for labeled compound (Unlabeled:

427-51-0)[3][4][5]

Molecular Formula C22¹³C₂H₂₆D₃ClO₄[1][2][3][5][6][7][8]

Molecular Weight 421.94 g/mol [2][3][5][6][7][8]

Appearance Solid, white crystalline powder[9]

Solubility

Practically insoluble in water; very soluble in

methylene chloride; freely soluble in acetone;

soluble in methanol; sparingly soluble in

anhydrous ethanol.[10]

Storage Conditions

Recommended storage is at 2-8°C in a

refrigerator.[7] General guidance suggests

storing in tightly closed containers at room

temperature, protected from light and moisture,

unless otherwise specified.[1]

Section 2: Hazard Identification and GHS
Classification
The hazard classification for Cyproterone Acetate-13C2,d3 is based on the data for the

unlabeled parent compound, Cyproterone Acetate. The isotopic labeling is not expected to alter

the toxicological properties of the molecule.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[4]

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin[4][11]

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled[4][11]

Carcinogenicity 2
H351: Suspected of causing

cancer[4]

Reproductive Toxicity 1B

H360-H362: May damage

fertility or the unborn child.

May cause harm to breast-fed

children[4]

Specific Target Organ Toxicity

(Repeated Exposure)
2

H373: May cause damage to

organs through prolonged or

repeated exposure[4]

Hazardous to the Aquatic

Environment, Chronic Hazard
2

H411: Toxic to aquatic life with

long lasting effects[4]

GHS Pictograms:

Health Hazard, Irritant, Environment

Signal Word: Danger[4][12]

Section 3: Experimental Protocols
The following are generalized experimental protocols relevant to the safety and handling of

Cyproterone Acetate-13C2,d3, based on standard practices for hazardous chemical

compounds.

Protocol for Safe Handling and Personal Protective
Equipment (PPE)
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Engineering Controls: Handle the compound in a well-ventilated area, preferably within a

chemical fume hood to minimize inhalation exposure.[4][13]

Personal Protective Equipment:

Hand Protection: Wear impermeable and resistant gloves (e.g., nitrile rubber).

Eye Protection: Use chemical safety goggles or a face shield.

Skin and Body Protection: Wear a lab coat, and ensure skin is not exposed. For

operations with a risk of significant exposure, consider additional protective clothing.

Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

work area.[11]

First-Aid Measures Protocol
Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, provide artificial

respiration. Seek medical attention if symptoms persist.[4]

Skin Contact: In case of skin contact, immediately wash with plenty of soap and water.

Remove contaminated clothing. If skin irritation occurs, seek medical attention.[13]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek medical attention.[11]

Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water

afterwards. Seek immediate medical attention.[13]

Fire-Fighting Measures Protocol
Extinguishing Media: Use extinguishing media appropriate for the surrounding fire, such as

dry chemical, carbon dioxide, water spray, or alcohol-resistant foam.[4] A solid water stream

may be inefficient.[4]

Special Hazards: No specific data is available for the labeled compound, but thermal

decomposition of similar compounds may produce toxic fumes of carbon monoxide, carbon
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dioxide, and hydrogen chloride.

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[4]

Disposal Protocol
Waste Disposal: Dispose of this material and its container as hazardous waste.[9] All waste

disposal must be conducted in accordance with local, state, and federal regulations.[9]

Environmental Precautions: Avoid release to the environment.[9][11] Inform the respective

authorities in case of seepage into water courses or sewage systems.[4]

Section 4: Signaling Pathway and Mechanism of
Action
Cyproterone Acetate acts as an antagonist of the androgen receptor (AR).[10] It competitively

inhibits the binding of androgens like testosterone and dihydrotestosterone (DHT) to the AR,

thereby preventing the receptor's activation and the subsequent transcription of androgen-

responsive genes. Additionally, its progestational activity leads to a negative feedback on the

hypothalamic-pituitary-gonadal axis, reducing the secretion of luteinizing hormone (LH) and

consequently, testosterone production.[10]
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Mechanism of Action of Cyproterone Acetate
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Caption: Mechanism of action of Cyproterone Acetate at the cellular level.
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Section 5: Experimental Workflows
The use of Cyproterone Acetate-13C2,d3 as an internal standard is crucial for accurate

quantification in bioanalytical methods, such as liquid chromatography-mass spectrometry (LC-

MS).

Bioanalytical Workflow using Cyproterone Acetate-13C2,d3

1. Sample Collection
(e.g., Plasma, Urine)

2. Spiking with Internal Standard
(Cyproterone Acetate-13C2,d3)

3. Sample Preparation
(e.g., Protein Precipitation, SPE)

4. LC-MS/MS Analysis

5. Data Processing and Quantification

Click to download full resolution via product page

Caption: A typical experimental workflow for using Cyproterone Acetate-13C2,d3 as an

internal standard.

Section 6: Logical Relationships in Safety
Assessment
The overall safety assessment of a chemical compound involves a logical progression from its

intrinsic properties to risk management measures.
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Logical Flow of Chemical Safety Assessment
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Caption: Logical relationship diagram for chemical safety assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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